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Compound of Interest

Compound Name: Tr-PEG2-OH

Cat. No.: B1682557 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to ensure personal safety and maintain the integrity of experimental

work. This document provides essential, immediate safety and logistical information for

handling Tr-PEG2-OH, a PEG-based PROTAC linker utilized in the synthesis of antibody-drug

conjugates (ADCs).[1][2] Due to the absence of a specific Safety Data Sheet (SDS) for Tr-
PEG2-OH, this guidance is based on the properties of its constituent parts—a polyethylene

glycol (PEG) derivative and a trityl protecting group—and general best practices for handling

laboratory chemicals with unknown toxicological profiles.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial to minimize exposure. The following

PPE is recommended when handling Tr-PEG2-OH:
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PPE Category Recommendation Rationale

Eye Protection Chemical safety goggles
Protects eyes from potential

splashes or airborne particles.

Hand Protection Nitrile gloves

Provides a barrier against skin

contact. Gloves should be

inspected before use and

changed frequently, especially

if contamination is suspected.

Body Protection Laboratory coat
Protects skin and clothing from

spills.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.

Minimizes inhalation of any

potential dust or aerosols.

Immediate Safety and Handling Summary
Parameter Information Source

Chemical Name

(2-(2-

(trityloxy)ethoxy)ethoxy)ethano

l

Biopharma PEG

CAS Number 105589-77-3 Biopharma PEG

Molecular Formula C23H24O3 Biopharma PEG

Molecular Weight 348.43 g/mol Biopharma PEG

Appearance Solid General knowledge

Storage
Store at -20°C to -5°C in a dry

and dark environment.
Biopharma PEG

Solubility Soluble in aqueous media. Biopharma PEG

Known Hazards

Specific hazards are not fully

characterized. Handle with

caution as a potential irritant.
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Operational Plan for Safe Handling
A systematic approach to handling Tr-PEG2-OH from receipt to disposal is critical for safety

and operational efficiency.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number match the order.

Store the container at the recommended temperature of -20°C to -5°C in a designated, dry,

and dark location.[3]

Preparation and Handling
Work in a well-ventilated laboratory, preferably within a chemical fume hood.

Before handling, ensure all necessary PPE is donned correctly.

Allow the container to equilibrate to room temperature before opening to prevent

condensation.

Weigh the required amount of Tr-PEG2-OH carefully to avoid generating dust.

If creating a solution, add the solid to the solvent slowly to avoid splashing. The hydrophilic

nature of the PEG linker enhances its water solubility.[3]

During Experimentation
Keep the container sealed when not in use.

Avoid contact with skin and eyes. In case of accidental contact, rinse the affected area

thoroughly with water.

Prevent inhalation of any dust or aerosols.
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Proper disposal of Tr-PEG2-OH and any contaminated materials is essential to prevent

environmental contamination and ensure compliance with local regulations.

Waste Identification: All waste containing Tr-PEG2-OH, including empty containers,

contaminated gloves, and weighing papers, should be considered chemical waste.

Waste Segregation: Segregate Tr-PEG2-OH waste from other laboratory waste streams.

Waste Collection: Collect solid waste in a designated, labeled, and sealed container. Liquid

waste should be collected in a compatible, labeled, and sealed waste bottle.

Disposal Route: Dispose of all Tr-PEG2-OH waste through your institution's hazardous

waste disposal program. Follow all local, state, and federal regulations for chemical waste

disposal.
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Safe Handling Workflow for Tr-PEG2-OH
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Caption: Workflow for the safe handling of Tr-PEG2-OH from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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